4,7-Dibromo-2,1,3-benzothiadiazole
Cat. No. B082695
Key on ui cas rn:
15155-41-6
M. Wt: 293.97 g/mol
InChI Key: FEOWHLLJXAECMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09353125B2
Procedure details
According to what is described by Kitamura et al. in “Chemistry of Material” (1996), Vol. 8, pages 570-578, for example, 4,7-di-2-thienyl-2,1,3-benzothia-diazole (DTB) can be prepared by reacting 4,7-dibromo-2,1,3-benzothiadiazole and tri-n-butyl(thien-2-yl)stannane, in the presence of tetrahydrofuran, at 66° C., for 3 hours. Bis(triphenylphosphine)palladium-(II)chloride [PdCl2(PPh3)2] is used as catalyst, in a quantity equal to 2 moles per 100 moles of 4,7-dibromo-2,1,3-benzothiadiazole. At the end of the reaction, the solvent is removed by evaporation at reduced pressure and the residue obtained is purified by elution on a silica gel chromatographic column using a mixture of methylene chloride/hexane (1/1 vol/vol) as eluent, obtaining 4,7-di-2-thienyl-2,1,3-benzothiadiazole (DTB) with a yield equal to 82%.
[Compound]
Name
4,7-di-2-thienyl-2,1,3-benzothia-diazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Bis(triphenylphosphine)palladium-(II)chloride
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
Br[C:2]1[C:10]2[C:6](=[N:7][S:8][N:9]=2)[C:5](Br)=[CH:4][CH:3]=1.C([Sn](CCCC)(CCCC)[C:17]1[S:18][CH:19]=[CH:20][CH:21]=1)CCC>O1CCCC1>[S:18]1[CH:19]=[CH:20][CH:21]=[C:17]1[C:2]1[C:10]2[C:6](=[N:7][S:8][N:9]=2)[C:5]([C:19]2[S:18][CH:17]=[CH:21][CH:20]=2)=[CH:4][CH:3]=1
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Inputs
Step One
[Compound]
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Name
|
4,7-di-2-thienyl-2,1,3-benzothia-diazole
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C2=NSN=C21)Br
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(CCC)[Sn](C=1SC=CC1)(CCCC)CCCC
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Step Four
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Name
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|
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Quantity
|
100 mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C2=NSN=C21)Br
|
Step Five
[Compound]
|
Name
|
Bis(triphenylphosphine)palladium-(II)chloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
|
Step Six
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
|
O1CCCC1
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
can be prepared
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
At the end of the reaction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed by evaporation at reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue obtained
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
is purified by elution on a silica gel chromatographic column
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ADDITION
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Type
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ADDITION
|
|
Details
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a mixture of methylene chloride/hexane (1/1 vol/vol) as eluent
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
S1C(=CC=C1)C1=CC=C(C2=NSN=C21)C=2SC=CC2
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
